6-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol
Cat. No. B3253852
Key on ui cas rn:
228256-58-4
M. Wt: 227.1 g/mol
InChI Key: RFYHJMTWWYDROP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447046B2
Procedure details
To a solution of 6-bromo-1,2,3,4-tetrahydronaphthalen-1-one (2.0 g, 8.9 mmol) in EtOH (20 mL) was added NaBH4 (1.6 g, 42.7 mmol) at rt, and the reaction was stirred for 30 min. The reaction was diluted with water (10 mL) and extracted with EtOAc (3×50 mL). Organics were washed with brine (50 mL), dried (Na2SO4) and concentrated to give 1.9 g (94%) of the title compound as a brown oil. [M+H] calc'd for C10H11BrO2, 227, 229. found 227, 229.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8](=[O:12])[CH2:7][CH2:6][CH2:5]2.[BH4-].[Na+]>CCO.O>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH:8]([OH:12])[CH2:7][CH2:6][CH2:5]2 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=C2CCCC(C2=CC1)=O
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|
Name
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|
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Quantity
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1.6 g
|
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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20 mL
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|
Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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|
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Quantity
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10 mL
|
|
Type
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solvent
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|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the reaction was stirred for 30 min
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×50 mL)
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WASH
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Type
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WASH
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|
Details
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Organics were washed with brine (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=C2CCCC(C2=CC1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.9 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
